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Compound of Interest

Compound Name: Miconazole-d5

Cat. No.: B3025806 Get Quote

An In-depth Technical Guide on the Core Properties and Analytical Applications of Miconazole-
d5 for Researchers, Scientists, and Drug Development Professionals.

Miconazole-d5 is the deuterium-labeled form of Miconazole, a broad-spectrum imidazole

antifungal agent.[1] The incorporation of five deuterium atoms into the Miconazole structure

results in a stable, isotopically enriched compound that is primarily utilized as an internal

standard in quantitative analytical methodologies, particularly in liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[2] Its chemical

and physical properties are nearly identical to those of Miconazole, but its increased mass

allows for clear differentiation in mass spectrometric analysis, ensuring accurate quantification

of the parent compound in complex biological matrices.

Core Chemical and Physical Data
The fundamental properties of Miconazole-d5 are summarized in the table below, providing a

concise reference for researchers.
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Property Value Reference

Chemical Name

1-[2-(2,4-dichlorophenyl)-2-

[(2,4-dichlorophenyl)methoxy-

d2]ethyl-d3]-1H-imidazole

[2]

Synonyms Miconazole-d5

CAS Number 1216653-50-7 [2]

Molecular Formula C₁₈H₉D₅Cl₄N₂O [2]

Molecular Weight 421.15 g/mol

Appearance White to off-white solid

Solubility
Soluble in methanol,

acetonitrile, and DMSO
[2]

Chemical Structure
The chemical structure of Miconazole-d5 is identical to that of Miconazole, with the exception

of the five deuterium atoms replacing hydrogen atoms at specific positions.

Relationship between Miconazole and Miconazole-
d5
The following diagram illustrates the structural relationship between Miconazole and its

deuterated analog, Miconazole-d5. The key difference is the substitution of five hydrogen

atoms with deuterium atoms in the Miconazole-d5 molecule.
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Structural Relationship of Miconazole and Miconazole-d5

Miconazole
C₁₈H₁₄Cl₄N₂O

Miconazole-d5
C₁₈H₉D₅Cl₄N₂O

Isotopic Labeling
(+5 Deuterium atoms)

Click to download full resolution via product page

Caption: Isotopic relationship between Miconazole and Miconazole-d5.

Experimental Protocol: Quantification of Miconazole
in Rat Plasma using LC-MS/MS
This section details a validated bioanalytical method for the simultaneous estimation of

ornidazole and miconazole in rat plasma by LC-MS/MS, with a focus on the quantification of

Miconazole using Miconazole-d5 as an internal standard. This protocol is adapted from the

methodology described by Roychoudhury et al. (2024).[3]

1. Materials and Reagents:

Miconazole (Reference Standard)

Miconazole-d5 (Internal Standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (AR grade)

Water (Milli-Q or equivalent)

Rat plasma (blank)
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2. Instrumentation:

Liquid Chromatograph (e.g., Agilent, Waters)

Tandem Mass Spectrometer (e.g., Sciex, Thermo Fisher)

Analytical column (e.g., C18 column)

3. Preparation of Solutions:

Standard Stock Solution of Miconazole (1 mg/mL): Accurately weigh and dissolve 10 mg of

Miconazole in 10 mL of methanol.

Internal Standard Stock Solution of Miconazole-d5 (1 mg/mL): Accurately weigh and

dissolve 10 mg of Miconazole-d5 in 10 mL of methanol.

Working Standard Solutions: Prepare serial dilutions of the Miconazole stock solution in

methanol to obtain a series of working standard solutions.

Working Internal Standard Solution (100 ng/mL): Dilute the Miconazole-d5 stock solution

with methanol.

4. Sample Preparation (Protein Precipitation):

Pipette 100 µL of rat plasma into a microcentrifuge tube.

Add 10 µL of the working internal standard solution (Miconazole-d5, 100 ng/mL).

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.
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Inject a portion of the reconstituted sample into the LC-MS/MS system.

5. LC-MS/MS Conditions:

LC System:

Column: C18 analytical column (e.g., 50 mm x 2.1 mm, 5 µm)

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.5 mL/min

Injection Volume: 10 µL

Column Temperature: 40°C

MS/MS System:

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Miconazole: Precursor ion (Q1) > Product ion (Q3)

Miconazole-d5: Precursor ion (Q1) > Product ion (Q3)

Ion Source Temperature: 500°C

Ion Spray Voltage: 5500 V

6. Calibration and Quantification:

Prepare a calibration curve by spiking blank rat plasma with known concentrations of

Miconazole.

Process the calibration standards and quality control samples along with the unknown

samples.
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Plot the peak area ratio of Miconazole to Miconazole-d5 against the nominal concentration

of Miconazole.

Determine the concentration of Miconazole in the unknown samples using the regression

equation of the calibration curve.

Experimental Workflow
The following diagram outlines the key steps in the quantification of Miconazole in a biological

sample using Miconazole-d5 as an internal standard via LC-MS/MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3025806?utm_src=pdf-body
https://www.benchchem.com/product/b3025806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Workflow for Miconazole Quantification

Sample Preparation
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Caption: Workflow for Miconazole analysis using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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